Cas no 2228178-21-8 (2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine
• CAS No: 2228178-21-8
• MF: C₇H₁₁ClFN₃
• MW: 191.633743524551
• CID: 6550816
• PubChem ID: 165855418
• Update Time: 2025-08-02

2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine
• 2228178-21-8
• EN300-1991576

• Inchi： 1S/C7H11ClFN3/c1-2-12-4-11-7(8)6(12)5(9)3-10/h4-5H,2-3,10H2,1H3
• InChI Key： QUBKQLGZTJZFES-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CN)F)N(C=N1)CC

Computed Properties

• Exact Mass: 191.0625532g/mol
• Monoisotopic Mass: 191.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine

Comprehensive Overview of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine (CAS No. 2228178-21-8)

2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine (CAS No. 2228178-21-8) is a specialized imidazole-based compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloro-substituted imidazole ring with a fluoroethylamine side chain, which enhances its reactivity and biological activity. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and development, particularly in targeting enzyme inhibition and receptor modulation.

The chemical properties of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine make it a valuable intermediate in synthetic chemistry. Its imidazole core is known for its ability to participate in hydrogen bonding, while the fluoroethylamine moiety introduces steric and electronic effects that can influence molecular interactions. These characteristics are particularly relevant in the design of new small-molecule therapeutics, a hot topic in current pharmaceutical research. The compound's CAS No. 2228178-21-8 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial labs.

One of the most discussed applications of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine is its role in the development of targeted therapies. With the rise of personalized medicine, researchers are exploring how such compounds can be tailored to interact with specific biological pathways. For instance, the fluoroethylamine group may enhance the compound's ability to cross cell membranes, making it a candidate for central nervous system (CNS) drug delivery. This aligns with the increasing demand for innovative treatments for neurological disorders, a major focus area in modern healthcare.

In addition to its pharmaceutical potential, 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine is also being investigated for its utility in agrochemical formulations. The chloro-imidazole structure is known to exhibit pesticidal and herbicidal activity, which could lead to the development of more efficient and environmentally friendly crop protection agents. This is particularly relevant given the global push toward sustainable agriculture and reduced chemical usage in farming practices.

The synthesis and characterization of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine (CAS No. 2228178-21-8) require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to confirm its purity and structural integrity. These methods are commonly searched by chemists and researchers working with novel organic compounds. The compound's stability under various conditions is another area of interest, as it impacts its storage, handling, and potential scalability for industrial production.

Market trends indicate a rising demand for imidazole derivatives, driven by their versatility in multiple industries. 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine is part of this trend, with suppliers and manufacturers increasingly listing it in their catalogs. Its CAS No. 2228178-21-8 serves as a key identifier for procurement and regulatory compliance, making it essential for researchers and commercial buyers alike.

In summary, 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-fluoroethan-1-amine (CAS No. 2228178-21-8) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features and reactivity profile make it a subject of ongoing research, aligning with current scientific and industrial priorities. As interest in small-molecule drug discovery and sustainable chemistry continues to grow, this compound is likely to remain a focal point for innovation and development.